Cas no 1314760-94-5 (1-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314760-94-5
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• CID: 6584928
• PubChem ID: 117339788
• Update Time: 2025-06-23

1-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid
• 1314760-94-5
• EN300-1826532

• Inchi： 1S/C10H6F4O2/c11-4-3-5(12)8(14)6(7(4)13)10(1-2-10)9(15)16/h3H,1-2H2,(H,15,16)
• InChI Key： DZVVUVPOZBVSDH-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C1(C(=O)O)CC1)F)F)F

Computed Properties

• Exact Mass: 234.03039208g/mol
• Monoisotopic Mass: 234.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid

Introduction to 1-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314760-94-5)

1-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1314760-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of tetrafluorophenyl in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel chemical entities.

The molecular structure of 1-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a tetrafluorophenyl group and a carboxylic acid moiety at the other end. The cyclopropane ring is a three-membered carbon heterocycle that introduces rigidity into the molecule, while the tetrafluorophenyl group enhances lipophilicity and metabolic stability. This combination of structural features makes the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced binding affinity and resistance to metabolic degradation. The tetrafluorophenyl group in 1-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid contributes to these properties by increasing the electron-withdrawing effect and reducing hydrogen bonding potential. These characteristics are particularly valuable in the design of drugs that require prolonged half-life and improved bioavailability.

One of the most compelling aspects of this compound is its potential application in the synthesis of biologically active molecules. The cyclopropane ring is known to interfere with protein conformational changes, making it a useful tool for designing molecules that can modulate enzyme activity or receptor binding. Additionally, the tetrafluorophenyl group can serve as a handle for further functionalization, allowing chemists to tailor the properties of the molecule to specific biological targets.

Recent studies have highlighted the utility of 1-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid in the development of novel therapeutic agents. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating various types of cancer. The rigid structure of the cyclopropane ring helps to stabilize interactions with protein targets, while the fluorine atoms enhance binding affinity through halogen bonding interactions.

The compound has also been investigated for its role in drug discovery programs targeting neurological disorders. The ability of fluorinated aromatic compounds to cross the blood-brain barrier has made them particularly appealing for treating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of 1-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid may exhibit neuroprotective properties by modulating neurotransmitter activity.

From a synthetic chemistry perspective, 1-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid serves as an excellent building block for constructing more complex molecules. The carboxylic acid group can be easily transformed into various functional derivatives such as esters, amides, and acyl chlorides through standard organic transformations. This flexibility allows chemists to explore a wide range of chemical space and identify novel pharmacophores.

The use of computational methods has further enhanced the understanding of this compound's properties. Molecular modeling studies have revealed that the tetrafluorophenyl group can adopt multiple conformations depending on its environment, providing insights into how it interacts with biological targets. These insights are crucial for designing molecules with optimized binding affinities and selectivity.

In conclusion,1-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314760-94-5) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound, tetrafluorophenylcyclopropanecarboxylic acid derivatives are likely to play an increasingly important role in developing next-generation therapeutics.